Cas no 946321-36-4 (4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methyl-1,3-thiazol-2-yl)butanamide)

• Product Name: 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methyl-1,3-thiazol-2-yl)butanamide
• CAS No: 946321-36-4
• MF: C₁₈H₁₇FN₄O₂S
• MW: 372.416585683823
• CID: 6566219
• Update Time: 2025-07-17

4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methyl-1,3-thiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methyl-1,3-thiazol-2-yl)butanamide
• 4-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-(4-methyl-1,3-thiazol-2-yl)butanamide

• Inchi： 1S/C18H17FN4O2S/c1-12-11-26-18(20-12)21-16(24)3-2-10-23-17(25)9-8-15(22-23)13-4-6-14(19)7-5-13/h4-9,11H,2-3,10H2,1H3,(H,20,21,24)
• InChI Key： LGASBFUHMMJWFW-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CS1)(=O)CCCN1N=C(C2=CC=C(F)C=C2)C=CC1=O

Additional information on 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-methyl-1,3-thiazol-2-yl)butanamide

Comprehensive Analysis of 4-[3-(4-Fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(4-methyl-1,3-thiazol-2-yl)butanamide (CAS No. 946321-36-4)

In the rapidly evolving field of medicinal chemistry, 4-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(4-methyl-1,3-thiazol-2-yl)butanamide (CAS No. 946321-36-4) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridazinone and thiazole moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a fluorophenyl group with a dihydropyridazine core, offering a versatile scaffold for pharmacological optimization.

The compound's CAS No. 946321-36-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in bioactive molecule research. Recent trends indicate a surge in queries related to "pyridazinone derivatives in drug design" and "thiazole-containing compounds for therapeutic use," highlighting the intersection of this molecule with cutting-edge scientific inquiries. Its fluorinated aromatic component also aligns with the increasing demand for fluorine-containing pharmaceuticals, a hot topic in modern medicinal chemistry due to their enhanced metabolic stability and bioavailability.

From a synthetic perspective, 4-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(4-methyl-1,3-thiazol-2-yl)butanamide presents an intriguing case study for heterocyclic compound formation. The 1,6-dihydropyridazine ring system, coupled with the 4-methylthiazole substituent, offers insights into innovative molecular hybridization strategies. These structural features are often discussed in forums focusing on "rational drug design" and "scaffold hopping techniques," making this compound a valuable reference point for chemists exploring structure-activity relationships.

The pharmacological potential of CAS No. 946321-36-4 is another area attracting attention. While specific therapeutic applications are still under investigation, its structural similarity to known kinase inhibitors and enzyme modulators has sparked numerous research initiatives. This aligns with current industry trends toward "targeted small molecule therapies" and "precision medicine approaches." The presence of both hydrogen bond donors and acceptors in its architecture makes it particularly interesting for protein-ligand interaction studies, a subject dominating recent publications in computational chemistry.

Analytical characterization of 4-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(4-methyl-1,3-thiazol-2-yl)butanamide presents unique challenges and opportunities. The fluorophenyl group contributes distinct spectroscopic signatures, while the dihydropyridazinone core influences its chromatographic behavior. These properties are frequently examined in searches related to "advanced analytical techniques for heterocycles" and "mass spectrometry of complex organics." The compound's stability profile and physicochemical properties are also subjects of ongoing research, particularly in contexts of formulation science and drug delivery systems.

In the context of intellectual property, CAS No. 946321-36-4 appears in several patent applications, reflecting its commercial potential. This aligns with growing searches for "novel chemical entities in pharmaceutical patents" and "emerging molecular scaffolds." The compound's structural novelty, particularly the combination of pyridazinone and thiazole pharmacophores, makes it a candidate for various composition-of-matter claims in the competitive landscape of drug development.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of 4-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(4-methyl-1,3-thiazol-2-yl)butanamide represents another critical research direction. The fluorine atom incorporation raises questions about environmental persistence, while the heterocyclic framework influences metabolic pathways. These aspects connect with contemporary concerns about "green chemistry in pharmaceutical synthesis" and "sustainable molecular design," topics that have seen exponential growth in scientific literature and conference discussions.

The synthesis of CAS No. 946321-36-4 typically involves multi-step organic transformations, with key steps including the formation of the dihydropyridazinone ring and subsequent amide coupling with the thiazole component. This synthetic route is often compared with methodologies for related nitrogen-containing heterocycles, a subject of numerous "organic synthesis optimization" studies. The choice of protecting groups, catalysts, and purification techniques for this molecule provides valuable case studies for educational purposes in advanced organic chemistry courses.

Looking forward, 4-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(4-methyl-1,3-thiazol-2-yl)butanamide stands as a compelling example of modern medicinal chemistry innovation. Its study contributes to broader conversations about "next-generation pharmaceutical ingredients" and "molecular diversity in drug discovery." As research continues to unravel its full potential, this compound will likely remain a subject of scientific discourse, patent applications, and academic investigation across multiple chemistry and pharmacology disciplines.